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Compound of Interest

Compound Name: 1-Cyclohexyl-2-methyl-2-propanol

Cat. No.: B1616930

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Cyclohexyl-2-methylpropan-2-ol is a tertiary alcohol characterized by the presence of a
cyclohexyl ring and a bulky tert-butyl alcohol group. Its structure, combining a lipophilic
cycloalkane with a polar hydroxyl group, makes it a subject of interest in medicinal chemistry
and materials science. The cyclohexyl moiety is a common feature in many pharmaceutical
agents, where it can influence a compound's pharmacokinetic and pharmacodynamic
properties by acting as a bioisostere for other groups, such as a phenyl ring, to enhance
potency, selectivity, or metabolic stability. This guide provides a comprehensive overview of the
chemical properties, synthesis, and potential biological relevance of 1-cyclohexyl-2-
methylpropan-2-ol, based on available data and established chemical principles.

Chemical Identity and Properties

The IUPAC name for this compound is 1-cyclohexyl-2-methylpropan-2-ol.[1] Its chemical
structure and key identifiers are presented below.

Table 1: Physicochemical and Computed Properties of 1-Cyclohexyl-2-methylpropan-2-ol
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Property Value Source

1-cyclohexyl-2-methylpropan-

IUPAC Name 9ol [1]
CAS Number 5531-30-6 [2]
Molecular Formula C10H200 [2]
Molecular Weight 156.27 g/mol

InChI=1S/C10H200/c1-
InChl 10(2,11)8-9-6-4-3-5-7- 2]
9/h9,11H,3-8H2,1-2H3

XRIXVTPYOOVPIX-
InChliKey [2]
UHFFFAOYSA-N

Canonical SMILES Cc(C)(cciceeeen)o [1]

Topological Polar Surface Area  20.2 A2

Rotatable Bond Count 2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor
Count

XLogP3 3.3

Synthesis of 1-Cyclohexyl-2-methylpropan-2-ol

The synthesis of tertiary alcohols such as 1-cyclohexyl-2-methylpropan-2-ol is commonly
achieved through a Grignard reaction. This involves the reaction of a Grignard reagent with a
suitable ketone or ester. An effective method for the synthesis of 1-cyclohexyl-2-methylpropan-
2-0l is the reaction of methylmagnesium bromide with cyclohexyl methyl ketone (1-cyclohexyl-
ethanone).

Experimental Protocol: Grignard Synthesis of 1-Cyclohexyl-2-methylpropan-2-ol

Materials:
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e Cyclohexyl methyl ketone

o Methylmagnesium bromide (3.0 M solution in diethyl ether)
e Anhydrous diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)

» Round-bottom flask

 Addition funnel

o Magnetic stirrer

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir
bar and an addition funnel, dissolve cyclohexyl methyl ketone in anhydrous diethyl ether.

e Cooling: Cool the flask in an ice bath to 0-5 °C.

o Addition of Grignard Reagent: Slowly add the methylmagnesium bromide solution from the
addition funnel to the stirred ketone solution. Maintain the temperature below 10 °C during
the addition.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to stir at room temperature for 1-2 hours, or until thin-layer chromatography (TLC) indicates
the complete consumption of the starting ketone.
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e Quenching: Cool the reaction mixture again in an ice bath and slowly add saturated aqueous
ammonium chloride solution to quench the reaction and any excess Grignard reagent.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer twice with diethyl ether.

» Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic
layer over anhydrous magnesium sulfate.

o Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure
using a rotary evaporator to obtain the crude 1-cyclohexyl-2-methylpropan-2-ol.

 Purification: The crude product can be further purified by column chromatography on silica
gel or by distillation under reduced pressure.

Synthesis Workflow Diagram
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Synthesis of 1-Cyclohexyl-2-methylpropan-2-ol
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Caption: Workflow for the Grignard synthesis of 1-cyclohexyl-2-methylpropan-2-ol.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1616930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Potential Biological Activity and Applications

Direct experimental data on the biological activity of 1-cyclohexyl-2-methylpropan-2-ol is limited
in publicly available literature. However, the structural motifs present in the molecule, namely
the cyclohexyl group and the tertiary alcohol, are found in various biologically active
compounds.

The lipophilic cyclohexyl group is a common substituent in drug design, often used to improve
a molecule's pharmacokinetic profile, such as its absorption, distribution, metabolism, and
excretion (ADME) properties. It can enhance binding to hydrophobic pockets in target proteins
and can increase a compound's metabolic stability compared to an aromatic ring.

Structurally related compounds with a cyclohexyl ring and an alcohol moiety have been
investigated for various applications. For instance, some omega-cyclohexylalkan-1-ols have
shown antimicrobial activity against microorganisms responsible for body odor, such as
Corynebacterium xerosis and Staphylococcus epidermidis.[3] The lipophilic nature of the
cyclohexyl group is thought to aid in the disruption of bacterial cell membranes.[3] Given its
structural similarities, 1-cyclohexyl-2-methylpropan-2-ol could potentially exhibit similar
antimicrobial or antifungal properties.

Furthermore, other cyclic alcohols are known to have biological activities.[4][5] For example,
some cyclohexanol derivatives have been explored as potential therapeutic agents. The
presence of the cyclohexyl group in prostaglandin analogs has also been shown to be
compatible with potent biological activity.[6]

Proposed Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

To investigate the potential antimicrobial properties of 1-cyclohexyl-2-methylpropan-2-ol, a
standard broth microdilution assay can be performed.

Materials:
e 1-Cyclohexyl-2-methylpropan-2-ol
» Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

e Mueller-Hinton Broth (MHB)
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e 96-well microtiter plates

e Spectrophotometer

Procedure:

Preparation of Stock Solution: Prepare a stock solution of 1-cyclohexyl-2-methylpropan-2-ol
in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) at a high concentration.

o Serial Dilutions: In a 96-well plate, perform two-fold serial dilutions of the compound in MHB
to achieve a range of desired concentrations.

o Bacterial Inoculum: Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard and
dilute it to achieve a final concentration of approximately 5 x 10> CFU/mL in each well.

e Incubation: Incubate the plates at 37 °C for 18-24 hours.

e Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest
concentration of the compound that completely inhibits visible growth of the microorganism,
as detected by the naked eye or by measuring the optical density at 600 nm.

o Controls: Include a positive control (bacteria in broth without the compound) and a negative
control (broth only).

Proposed Biological Screening Workflow
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Proposed Biological Screening Workflow
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Caption: A proposed workflow for the initial biological screening of 1-cyclohexyl-2-
methylpropan-2-ol.

Conclusion

1-Cyclohexyl-2-methylpropan-2-ol is a readily synthesizable tertiary alcohol with potential for
further investigation. While direct data on its biological activity is scarce, its structural features
suggest that it could be a valuable building block in the development of new chemical entities.
The provided synthesis protocol offers a reliable method for its preparation, and the proposed
screening workflow outlines a rational approach to exploring its potential biological applications,
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particularly in the area of antimicrobial research. Further studies are warranted to fully elucidate
the pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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